REACTION_SMILES
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[CH3:14][S:15]([CH3:16])=[O:17].[CH3:2][O:3][C:4](=[O:5])[c:6]1[n:7][c:8]([Cl:13])[n:9][c:10]([Cl:12])[cH:11]1.[NH3:1]>>[NH2:1][c:10]1[n:9][c:8]([Cl:13])[n:7][c:6]([C:4]([O:3][CH3:2])=[O:5])[cH:11]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc(Cl)nc(Cl)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Name
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Type
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product
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Smiles
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COC(=O)c1cc(N)nc(Cl)n1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |